Rhenium bromide (ReBr3)

• IUPAC Name: tribromorhenium
• InChI: InChI=1S/3BrH.Re/h3*1H;/q;;;+3/p-3
• InChI Key: PJKVZPKOIDQHBD-UHFFFAOYSA-K
• Canonical SMILES: Br[Re](Br)Br
• Molecular Formula: Br3Re
• DSSTOX Substance ID: DTXSID8065535
• Molecular Weight: 425.92 g/mol
• CAS No.: 13569-49-8

Description

Rhenium bromide, also known as rhenium(III) bromide, is a chemical compound with the formula ReBr3. It is a black, lustrous crystalline solid. This compound is known for its reactivity with water, forming rhenium(IV) oxide, and is isostructural with rhenium(III) chloride .

Preparation Methods

Rhenium bromide can be synthesized through several methods:

• Direct Reaction: : The compound can be prepared by reacting rhenium metal with bromine gas at 500°C under a nitrogen atmosphere:

  $$6Re + 9Br_2 \rightarrow 2Re_3Br_9$$6Re+9Br2​→2Re3​Br9​

  If oxygen is present, rhenium(III) oxybromide is formed instead .

• Potassium Hexabromorhenate(IV) Route: : This method involves reacting potassium hexabromorhenate(IV) with silver nitrate to form silver hexabromorhenite(IV), which is then heated to 600°C to produce rhenium(III) bromide:

  $$K_2ReBr_6 + 2AgNO_3 \rightarrow Ag_2ReBr_6 + 2KNO_3$$K2​ReBr6​+2AgNO3​→Ag2​ReBr6​+2KNO3​

  $$6Ag_2ReBr_6 \rightarrow 12AgBr + 3Br_2 + 2Re_3Br_9$$6Ag2​ReBr6​→12AgBr+3Br2​+2Re3​Br9​

• Thermal Decomposition: : Another method involves the thermal decomposition of rhenium(V) bromide .

Chemical Reactions Analysis

Rhenium bromide undergoes various chemical reactions, including:

Oxidation: Reacts with water to form rhenium(IV) oxide.

Reduction: Can be reduced to lower oxidation states under specific conditions.

Substitution: The bromide ligands can be substituted by other ligands in coordinating solvents, forming complexes such as [Re(H2O)3(CO)3]+2.

Common reagents used in these reactions include water, silver nitrate, and various coordinating solvents. Major products formed include rhenium(IV) oxide and various rhenium complexes.

Scientific Research Applications

Rhenium bromide has several applications in scientific research:

Catalysis: It is used as a catalyst in organic synthesis, particularly in hydrogenation and carbon-hydrogen bond activation reactions.

Material Science: Utilized in the development of new materials, including catalysts for the oxygen evolution reaction in acidic media.

Biomedical Applications: Rhenium-based materials are used in cancer diagnosis and treatment due to their unique physical and chemical properties.

Mechanism of Action

The mechanism by which rhenium bromide exerts its effects involves the substitution of bromide ligands by other ligands in coordinating solvents, forming strong Lewis acids such as [Re(H2O)3(CO)3]+2. This substitution alters the electronic structure and reactivity of the compound, enabling it to participate in various catalytic and biological processes .

Comparison with Similar Compounds

Rhenium bromide is similar to other rhenium halides, such as rhenium(III) chloride. it is unique in its specific reactivity and applications:

Rhenium(III) Chloride (ReCl3): Isostructural with rhenium bromide but differs in its reactivity and specific applications.

Rhenium(V) Bromide (ReBr5): Higher oxidation state and different reactivity compared to rhenium(III) bromide.

Rhenium bromide’s unique properties make it valuable in specific catalytic and biomedical applications, distinguishing it from other rhenium halides.

Biological Activity

Rhenium bromide (ReBr3) is a transition metal compound that has garnered attention for its unique properties and potential biological applications. This article explores the biological activity of ReBr3, focusing on its anticancer properties, mechanisms of action, and implications in biomedical research.

Overview of Rhenium Bromide

Rhenium bromide is a black, lustrous crystalline solid with the chemical formula ReBr3. It is known for its reactivity, particularly in aqueous environments where it can form rhenium(IV) oxide. The compound is synthesized through various methods, including direct reaction of rhenium metal with bromine gas and thermal decomposition of rhenium(V) bromide.

The biological activity of ReBr3 is primarily attributed to its ability to interact with biomolecules such as proteins and DNA. The mechanisms by which rhenium complexes exert their effects include:

• Ligand Substitution : Rhenium bromide can undergo ligand substitution reactions, forming different complexes that may exhibit varied biological activities. For instance, the substitution of bromide ligands in ReBr3 by other ligands can enhance its reactivity and biological efficacy.
• DNA Interaction : Rhenium complexes have been shown to bind to DNA, potentially disrupting cellular processes and leading to cytotoxic effects in cancer cells .
• Enzymatic Inhibition : Some studies suggest that rhenium compounds may inhibit specific enzymes involved in cancer cell proliferation, contributing to their anticancer properties .

Anticancer Activity

Numerous studies have investigated the anticancer activity of rhenium-based compounds, including ReBr3. The following table summarizes key findings from recent research:

Study	Cell Lines Tested	IC50 Values (µM)	Mechanism of Action
	A549 (lung), MCF-7 (breast), HCT116 (colon)	1.5 - 2.5 (cancer cells)	DNA interaction, protein binding
	HEK293 (healthy)	0.5 - 2.3	Cytotoxicity observed
	Various cancer lines	Varies	Enzymatic inhibition

The studies indicate that while ReBr3 exhibits significant cytotoxicity against various cancer cell lines, it also shows toxicity towards healthy cells, highlighting the need for further research to optimize its therapeutic index .

Case Studies

• In Vitro Studies : A recent study tested various rhenium dicarbonyl complexes against A549, MCF-7, and HCT116 cancer cell lines. The most lipophilic complex demonstrated an IC50 value of 2.3 µM against MCF-7 cells but was also toxic to HEK293 healthy cells at lower concentrations .
• Mechanistic Insights : Research has shown that the interaction of rhenium complexes with DNA and proteins is influenced by their stereochemistry and the nature of the ligands attached to the rhenium center. This suggests that modifications in the ligand environment can significantly affect the biological activity of these compounds .